Cas no 524071-59-8 ([5-(2-methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol)

• Product Name: [5-(2-methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol
• CAS No: 524071-59-8
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 2150210
• PubChem ID: 23021247
• Update Time: 2025-04-21

[5-(2-methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [5-(2-methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol
• [5-(2-methyl-[1,3]dioxolan-2-yl)thiophen-2-yl]-methanol
• SOHSVMYBBWODPZ-UHFFFAOYSA-N
• 524071-59-8
• SCHEMBL855028
• DB-258466
• [5-(2-methyl-[1,3]dioxolan-2-yl)-thiophen-2-yl]-methanol

• Inchi： 1S/C9H12O3S/c1-9(11-4-5-12-9)8-3-2-7(6-10)13-8/h2-3,10H,4-6H2,1H3
• InChI Key： SOHSVMYBBWODPZ-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C1C1(C)OCCO1

Computed Properties

• Exact Mass: 200.05071541Da
• Monoisotopic Mass: 200.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.9Ų